4-Nitro-1-naphthoic acid
Cat. No. B2440127
M. Wt: 217.18
InChI Key: BQBFFSOHVNNCSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
substrate
Quantity
0.5 mmol
Type
reactant
Reaction Step One
[Compound]
Name
dppf
Quantity
0.085 mmol
Type
reagent
Reaction Step Three
Yield
72
Identifiers
|
NAME
|
668
|
Inputs
Step One
|
Name
|
substrate
|
|
Quantity
|
0.5 mmol
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)(C)C(=O)Oc1ccc([N+](=O)[O-])c2ccccc12
|
Step Two
|
Name
|
|
|
Quantity
|
0 mmol
|
|
Type
|
reactant
|
|
Smiles
|
O=C=O
|
Step Three
[Compound]
|
Name
|
dppf
|
|
Quantity
|
0.085 mmol
|
|
Type
|
reagent
|
|
Smiles
|
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
80 °C
|
Other
Outcomes
Product
Details
Reaction Time |
48 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=C(O)c1ccc([N+](=O)[O-])c2ccccc12
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD | 72 |
Analyses
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
isolated yield
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
